Cas no 1333245-18-3 (3-(hydrazinylmethyl)pyridazine)

• Product Name: 3-(hydrazinylmethyl)pyridazine
• CAS No: 1333245-18-3
• MF: C₅H₈N₄
• MW: 124.14381980896
• MDL: MFCD22570258
• CID: 2084059
• PubChem ID: 72207952
• Update Time: 2025-10-29

3-(hydrazinylmethyl)pyridazine Chemical and Physical Properties

Names and Identifiers

• 3-(hydrazinylmethyl)-Pyridazine
• 3-(Hydrazinomethyl)pyridazine hydrochloride
• 3-(hydrazinylmethyl)pyridazine
• P13290
• 1333245-18-3
• PB37174
• pyridazin-3-ylmethylhydrazine
• CS-0057235

• MDL： MFCD22570258
• Inchi： 1S/C5H8N4/c6-7-4-5-2-1-3-8-9-5/h1-3,7H,4,6H2
• InChI Key： HIWQCSGVGPQVIX-UHFFFAOYSA-N
• SMILES： N(CC1=CC=CN=N1)N

Computed Properties

• Exact Mass: 124.074896272g/mol
• Monoisotopic Mass: 124.074896272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 75.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.5
• Topological Polar Surface Area: 63.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives

Additional information on 3-(hydrazinylmethyl)pyridazine

3-(Hydrazinylmethyl)pyridazine (CAS No. 1333245-18-3): A Versatile Building Block in Organic Synthesis

3-(Hydrazinylmethyl)pyridazine (CAS No. 1333245-18-3) is a specialized heterocyclic compound that has gained significant attention in recent years due to its unique structural features and broad applications in pharmaceutical research, agrochemical development, and material science. As a pyridazine derivative with a hydrazine functional group, this compound serves as a valuable chemical intermediate for synthesizing more complex molecules.

The molecular structure of 3-(hydrazinylmethyl)pyridazine combines the aromatic pyridazine ring with a reactive hydrazine moiety, making it particularly useful for click chemistry applications and bioconjugation strategies. Recent studies highlight its potential in developing targeted drug delivery systems, especially in the context of cancer therapeutics and neurodegenerative disease research - two of the most searched medical topics in 2024.

In the field of medicinal chemistry, researchers are particularly interested in 3-(hydrazinylmethyl)pyridazine derivatives due to their ability to form stable hydrazone linkages with carbonyl compounds. This property is being explored for creating pH-sensitive drug conjugates, a hot topic in precision medicine that aligns with current searches for "smart drug delivery systems" and "controlled release pharmaceuticals".

The compound's synthetic versatility makes it valuable for creating heterocyclic scaffolds that are frequently searched in connection with kinase inhibitors and GPCR modulators. Many pharmaceutical companies are investigating pyridazine-based compounds as potential treatments for inflammatory diseases and metabolic disorders, which explains the growing commercial interest in this chemical building block.

From a material science perspective, 3-(hydrazinylmethyl)pyridazine has shown promise in the development of functional polymers and coordination complexes. Its ability to form stable chelates with transition metals is being explored for applications in catalysis and sensor technology, areas that consistently rank high in academic and industrial research queries.

The synthesis of 3-(hydrazinylmethyl)pyridazine typically involves nucleophilic substitution reactions on pyridazine precursors, with careful control of reaction conditions to ensure high purity. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are essential for characterizing this compound, as evidenced by frequent searches for "pyridazine characterization methods" in scientific databases.

Recent patent literature reveals growing applications of 3-(hydrazinylmethyl)pyridazine derivatives in crop protection chemicals, particularly as precursors for herbicides and fungicides with improved environmental profiles. This aligns with current agricultural trends toward sustainable pest control solutions, a topic generating significant online search traffic.

Quality control of 3-(hydrazinylmethyl)pyridazine requires strict monitoring of hydrazine content and impurity profiles, with many manufacturers now implementing quality by design (QbD) approaches - a pharmaceutical manufacturing concept that's increasingly searched in relation to API production standards.

As research into nitrogen-rich heterocycles continues to expand, 3-(hydrazinylmethyl)pyridazine stands out as a compound with multiple structure-activity relationship possibilities. Its balanced lipophilicity and hydrogen bonding capacity make it particularly valuable for drug design applications targeting protein-protein interactions, a frontier area in modern drug discovery.

The future outlook for 3-(hydrazinylmethyl)pyridazine appears bright, with potential applications emerging in battery materials and organic electronics - two fields generating substantial research interest and online searches. As synthetic methodologies advance, we can expect to see more innovative uses for this versatile chemical intermediate across multiple scientific disciplines.